Cas no 2138041-54-8 (1-(2,2-difluoropropoxy)-1-(iodomethyl)cycloheptane)

• Product Name: 1-(2,2-difluoropropoxy)-1-(iodomethyl)cycloheptane
• CAS No: 2138041-54-8
• MF: C₁₁H₁₉F₂IO
• MW: 332.169243097305
• CID: 6378428
• PubChem ID: 165748934
• Update Time: 2025-05-19

1-(2,2-difluoropropoxy)-1-(iodomethyl)cycloheptane Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoropropoxy)-1-(iodomethyl)cycloheptane
• EN300-1136273
• 2138041-54-8

• Inchi： 1S/C11H19F2IO/c1-10(12,13)9-15-11(8-14)6-4-2-3-5-7-11/h2-9H2,1H3
• InChI Key： WHHLVMGVPSMYAR-UHFFFAOYSA-N
• SMILES： ICC1(CCCCCC1)OCC(C)(F)F

Computed Properties

• Exact Mass: 332.04487g/mol
• Monoisotopic Mass: 332.04487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2,2-difluoropropoxy)-1-(iodomethyl)cycloheptane

Chemical Profile of 1-(2,2-difluoropropoxy)-1-(iodomethyl)cycloheptane (CAS No. 2138041-54-8)

1-(2,2-difluoropropoxy)-1-(iodomethyl)cycloheptane, identified by its CAS number 2138041-54-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cycloheptane core functionalized with both an iodomethyl group and a 2,2-difluoropropoxy moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The iodomethyl substituent at the cycloheptane ring introduces a reactive handle that can be utilized in various cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for the development of novel therapeutic agents. The presence of the iodomethyl group also allows for further derivatization via nucleophilic substitution reactions, providing flexibility in designing derivatives with tailored biological activities.

Concurrently, the 2,2-difluoropropoxy group adds an electron-withdrawing effect to the molecule, which can influence its electronic properties and reactivity. This moiety is particularly interesting because fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. The combination of these two functional groups in 1-(2,2-difluoropropoxy)-1-(iodomethyl)cycloheptane suggests potential applications in the synthesis of bioactive molecules targeting various disease pathways.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. The cycloheptane ring in 1-(2,2-difluoropropoxy)-1-(iodomethyl)cycloheptane is a privileged scaffold that has been explored in numerous pharmacophores due to its ability to mimic natural product structures and interact favorably with biological macromolecules. Studies have demonstrated that modifications at the cycloheptane core can significantly alter the pharmacological properties of a molecule, making it an attractive platform for medicinal chemists.

In the context of current research, 1-(2,2-difluoropropoxy)-1-(iodomethyl)cycloheptane has been investigated for its potential role in developing novel therapeutic agents. The compound’s reactivity profile allows for facile introduction of additional functional groups, enabling the synthesis of analogues with enhanced biological activity. For instance, researchers have explored its use in generating derivatives with anti-inflammatory or anticancer properties by leveraging its compatibility with palladium-catalyzed cross-coupling reactions.

The 2,2-difluoropropoxy group has been particularly studied for its ability to influence the conformational flexibility and electronic distribution within the molecule. This feature is crucial in drug design, as it can affect how a compound interacts with its target receptor. By modulating these properties, chemists can optimize binding affinity and selectivity, which are key factors in developing drugs with improved efficacy and reduced side effects.

Moreover, the incorporation of fluorine atoms into pharmaceuticals has been linked to improved pharmacokinetic profiles. Fluorinated compounds often exhibit enhanced lipophilicity and metabolic stability, which can prolong their half-life and increase their bioavailability. The presence of two fluorine atoms in the 2,2-difluoropropoxy group of 1-(2,2-difluoropropoxy)-1-(iodomethyl)cycloheptane may contribute to these desirable properties, making it a valuable building block for drug discovery efforts.

Recent studies have also explored the synthetic utility of this compound in generating libraries of diverse molecular structures. By employing iterative cross-coupling strategies and functional group interconversions, researchers have been able to produce a wide array of derivatives with varying biological activities. These efforts have underscored the importance of versatile intermediates like 1-(2,2-difluoropropoxy)-1-(iodomethyl)cycloheptane in accelerating the discovery process.

The compound’s potential applications extend beyond traditional small-molecule drug discovery. Its structural features make it suitable for use as a precursor in polymer chemistry and material science. For instance, fluorinated compounds are increasingly being used to develop advanced materials with unique properties such as high thermal stability and low friction coefficients. The reactivity introduced by the iodomethyl group further enhances its utility as a monomer or intermediate in polymer synthesis.

In conclusion, 1-(2,2-difluoropropoxy)-1-(iodomethyl)cycloheptane (CAS No. 2138041-54-8) represents a multifaceted compound with significant potential in pharmaceutical chemistry and material science. Its unique structural features—comprising both an electron-deficient iodomethyl group and an electron-withdrawing 2,2-difluoropropoxy moiety—make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules or advanced materials. As research continues to uncover new applications for this compound, 1-(2,2-difluoropropoxy)-1-(iodomethyl)cycloheptane is poised to play an increasingly important role in shaping future developments across multiple scientific disciplines.